2-(1-(5-bromofuran-2-carbonyl)azetidin-3-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 2-[1-(5-bromofuran-2-carbonyl)azetidin-3-yl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione
• InChI: InChI=1S/C16H15BrN2O4/c17-13-6-5-12(23-13)16(22)18-7-9(8-18)19-14(20)10-3-1-2-4-11(10)15(19)21/h1-2,5-6,9-11H,3-4,7-8H2
• InChI Key: IRSHLSDSSARCDI-UHFFFAOYSA-N
• Canonical SMILES: C1C=CCC2C1C(=O)N(C2=O)C3CN(C3)C(=O)C4=CC=C(O4)Br
• Molecular Formula: C16H15BrN2O4
• Molecular Weight: 379.20 g/mol
• CAS No.: 2034315-20-1

Description

The compound 2-(1-(5-bromofuran-2-carbonyl)azetidin-3-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione is a derivative of the parent structure 2-(azetidin-3-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione (CAS 1496958-04-3, molecular formula C₁₁H₁₄N₂O₂, molecular weight 206.24 g/mol) . This modification adds a bromine atom (increasing molecular weight by ~80 g/mol) and a furan-2-carbonyl moiety, which may influence electronic properties, lipophilicity, and binding affinity.

Comparison with Similar Compounds

Structural Analogs and Derivatives

The following table summarizes key differences between the target compound and structurally related molecules:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents/Modifications	Key Features
2-(Azetidin-3-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione	C₁₁H₁₄N₂O₂	206.24	Azetidine, isoindole-dione	Parent compound; lacks halogen or aromatic substituents.
Target compound: 2-(1-(5-Bromofuran-2-carbonyl)azetidin-3-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione	~C₁₅H₁₃BrN₂O₄ (est.)	~367.2 (est.)	5-Bromofuran-2-carbonyl, azetidine, isoindole-dione	Bromine enhances lipophilicity; furan carbonyl enables π-π/hydrogen bonding.
4-Aminophenyl acetate	C₈H₉NO₂	151.16	Acetate, aminophenyl	Simpler structure; lacks fused rings or azetidine.

Impact of Substituents on Physicochemical Properties

This is absent in the parent compound .

Furan-2-Carbonyl Group : The furan ring introduces aromaticity, enabling π-π stacking interactions, while the carbonyl group may participate in hydrogen bonding or act as a hydrogen bond acceptor.

Azetidine vs.

Hypothetical Biochemical Relevance

• Isoindole-dione Core : Found in protease inhibitors and kinase modulators due to its planar, electron-deficient structure.
• Halogenated Aromatics : Brominated furans are common in antiviral and anticancer agents (e.g., nucleoside analogs), hinting at possible therapeutic relevance .